Cas no 129280-37-1 (1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-)

• Product Name: 1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-
• CAS No: 129280-37-1
• MF: C₂₅H₃₀O₄
• MW: 394.503307819366
• CID: 209505
• PubChem ID: 21591150
• Update Time: 2025-04-19

1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-
• AKOS040762814
• LMPK12120448
• Gancaonin J
• 129280-37-1
• Gancaonin J
• 1-(2,4-dihydroxy-3,5-bis(3-methylbut-2-enyl)phenyl)-3-(4-hydroxyphenyl)propan-1-one
• 1-[2,4-dihydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-3-(4-hydroxyphenyl)propan-1-one

• Inchi： 1S/C25H30O4/c1-16(2)5-10-19-15-22(25(29)21(24(19)28)13-6-17(3)4)23(27)14-9-18-7-11-20(26)12-8-18/h5-8,11-12,15,26,28-29H,9-10,13-14H2,1-4H3
• InChI Key： DTKWEYKKOWIPTN-UHFFFAOYSA-N
• SMILES： OC1C(C/C=C(\C)/C)=CC(C(CCC2C=CC(=CC=2)O)=O)=C(C=1C/C=C(\C)/C)O

Computed Properties

• Exact Mass: 394.2145
• Monoisotopic Mass: 394.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 602.049°C at 760 mmHg
• Flash Point: 331.935°C
• Refractive Index: 1.598
• PSA: 77.76

1-Propanone,1-[2,4-dihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones